3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid

• IUPAC Name: 3-fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid
• InChI: InChI=1S/C19H21FN2O5S/c1-11(2)8-18(23)21-14-4-6-15(7-5-14)22-28(26,27)17-10-13(19(24)25)9-16(20)12(17)3/h4-7,9-11,22H,8H2,1-3H3,(H,21,23)(H,24,25)
• InChI Key: YJKXIEAQRQERFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1S(=O)(=O)NC2=CC=C(C=C2)NC(=O)CC(C)C)C(=O)O)F
• Molecular Formula: C19H21FN2O5S
• Molecular Weight: 408.4 g/mol

Description

3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid, also known as FMMSB, is a chemical compound that belongs to the family of sulfonamide drugs. It has been synthesized and studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid involves the inhibition of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate ions and protons. By inhibiting the activity of carbonic anhydrase, 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid disrupts the acid-base balance in the body, leading to a decrease in the production of gastric acid and an increase in the excretion of bicarbonate ions. This mechanism of action has been studied for its potential applications in the treatment of acid-related diseases, such as peptic ulcers and gastroesophageal reflux disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid include a decrease in the production of gastric acid, an increase in the excretion of bicarbonate ions, and a decrease in the activity of carbonic anhydrase. These effects have been studied for their potential applications in the treatment of acid-related diseases, as well as their potential as anti-tumor and anti-inflammatory agents.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid in lab experiments include its specificity for carbonic anhydrase, its potential as an anti-tumor and anti-inflammatory agent, and its potential as a treatment for acid-related diseases. However, the limitations of using 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid in lab experiments include its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

For research on 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid include the optimization of its synthesis method to increase the yield and purity of the final product, the characterization of its anti-tumor and anti-inflammatory properties, and the development of new derivatives with improved solubility and toxicity profiles. Additionally, 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid could be studied for its potential applications in the treatment of other diseases, such as osteoporosis and glaucoma, which are also associated with the activity of carbonic anhydrase.

Synthesis Methods

The synthesis of 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid involves several steps, including the reaction of 3-fluoro-4-methyl-5-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-(3-methylbutanoylamino)aniline to obtain the intermediate product. The final step involves the reaction of the intermediate product with sulfamide to produce 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid. The synthesis of 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid has been studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid has also been studied for its potential as an anti-tumor agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, 3-Fluoro-4-methyl-5-[[4-(3-methylbutanoylamino)phenyl]sulfamoyl]benzoic acid has been shown to have anti-inflammatory properties and has been studied for its potential as a treatment for inflammatory diseases.